Cas no 89032-01-9 (Benzene, 1-butyl-2-(1-methylpropyl)-)

• Product name: Benzene, 1-butyl-2-(1-methylpropyl)-
• CAS No: 89032-01-9
• MF: C₁₄H₂₂
• MW: 190.324484348297
• CID: 615165
• PubChem ID: 13280704

Benzene, 1-butyl-2-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-butyl-2-(1-methylpropyl)-
• 1-butan-2-yl-2-butylbenzene
• 1-(Butan-2-yl)-2-butylbenzene
• DTXSID40534354
• 89032-01-9

• Inchi： InChI=1S/C14H22/c1-4-6-9-13-10-7-8-11-14(13)12(3)5-2/h7-8,10-12H,4-6,9H2,1-3H3
• InChI Key： KDIMSUVQMKQKHJ-UHFFFAOYSA-N
• SMILES： CCCCC1=CC=CC=C1C(C)CC

Computed Properties

• Exact Mass: 190.172150702g/mol
• Monoisotopic Mass: 190.172150702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 5.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes